2-[(1S,3R)-3-[(4-ethoxy-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid

• IUPAC Name: 2-[(1S,3R)-3-[(4-ethoxy-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid
• InChI: InChI=1S/C16H23NO5S/c1-3-22-14-6-7-15(11(2)8-14)23(20,21)17-13-5-4-12(9-13)10-16(18)19/h6-8,12-13,17H,3-5,9-10H2,1-2H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key: YCEIROLWDIZESD-QWHCGFSZSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)S(=O)(=O)NC2CCC(C2)CC(=O)O)C
• Isomeric SMILES: CCOC1=CC(=C(C=C1)S(=O)(=O)N[C@@H]2CC[C@@H](C2)CC(=O)O)C
• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol

Description

2-[(1S,3R)-3-[(4-ethoxy-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid, commonly known as Etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation associated with various medical conditions. Etoricoxib is a COX-2 inhibitor that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation.

Mechanism of Action

Etoricoxib selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, Etoricoxib reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Etoricoxib has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce pain and inflammation associated with various medical conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Etoricoxib has also been shown to reduce fever in patients with fever.

Advantages and Limitations for Lab Experiments

Etoricoxib has several advantages as a research tool. It is a highly selective COX-2 inhibitor, which allows for the investigation of the specific role of COX-2 in various biological processes. Etoricoxib is also a potent inhibitor of COX-2, which allows for the investigation of the effects of COX-2 inhibition on various biological processes. However, Etoricoxib has some limitations as a research tool. It is a synthetic compound that may not accurately reflect the effects of natural compounds on biological processes. Additionally, Etoricoxib may have off-target effects that could confound the results of experiments.

Future Directions

Future research on Etoricoxib could focus on investigating its potential use in reducing the risk of cardiovascular events in patients with osteoarthritis and rheumatoid arthritis. Additionally, future research could investigate the effects of Etoricoxib on other biological processes, such as inflammation associated with cancer and neurodegenerative diseases. Finally, future research could investigate the development of more selective COX-2 inhibitors that have fewer off-target effects.

Synthesis Methods

Etoricoxib is synthesized through a multi-step process that involves the reaction of 4-ethoxy-2-methylphenol with cyclopentanone in the presence of a Lewis acid catalyst to form 4-ethoxy-2-methylcyclopent-3-enone. The intermediate product is then reacted with p-toluenesulfonyl chloride to form 4-ethoxy-2-methylcyclopent-3-enyl p-toluenesulfonate. The final step involves the reaction of 4-ethoxy-2-methylcyclopent-3-enyl p-toluenesulfonate with (1S,3R)-3-aminocyclopent-1-eneacetic acid in the presence of a base to form Etoricoxib.

Scientific Research Applications

Etoricoxib has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various scientific research studies to investigate its effectiveness in treating pain and inflammation associated with various medical conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Etoricoxib has also been studied for its potential use in reducing the risk of cardiovascular events in patients with osteoarthritis and rheumatoid arthritis.